Cas no 2227843-75-4 ((1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol
• CAS No: 2227843-75-4
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6395224
• PubChem ID: 165967063
• Update Time: 2025-05-21

(1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol
• 2227843-75-4
• EN300-1923630

• Inchi： 1S/C9H10BrF2NO/c10-5-3-6(11)9(7(12)4-5)8(14)1-2-13/h3-4,8,14H,1-2,13H2/t8-/m0/s1
• InChI Key： PYLPVPOKASHEDF-QMMMGPOBSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)[C@H](CCN)O)F

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol

Exploring the Properties and Applications of (1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol

The compound with CAS No. 2227843-75-4, commonly referred to as (1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring with bromine and fluorine atoms. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery and material science. The presence of bromine and fluorine atoms in the phenyl ring of this compound makes it particularly interesting for researchers exploring bioisosteric replacements in medicinal chemistry. These halogens not only contribute to the molecule's stability but also influence its electronic properties, making it a valuable substrate for further functionalization.

The synthesis of (1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess, ensuring the desired stereochemistry at the chiral center. This compound has been used as an intermediate in the synthesis of complex molecules, including potential drug candidates targeting various therapeutic areas.

In terms of applications, this compound has shown promise in the field of catalytic asymmetric synthesis. Its ability to act as a chiral ligand or catalyst has been explored in recent research, demonstrating its utility in asymmetric induction during organic transformations. Additionally, its unique electronic properties make it a candidate for use in fluorescent sensors and other materials with specific optical characteristics.

The pharmacological profile of (1S)-3-amino-1-(4-bromo-2,6-difluorophenyl)propan-1-ol has also been investigated. Preclinical studies suggest that it may exhibit bioactivity against certain enzymes or receptors, making it a potential lead compound for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, CAS No. 2227843-75-4 represents a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.